Cas no 2112627-74-2 (Ethyl 2-[3-(3-bromophenyl)cyclobutyl]acetate)

• Product Name: Ethyl 2-[3-(3-bromophenyl)cyclobutyl]acetate
• CAS No: 2112627-74-2
• MF: C₁₄H₁₇BrO₂
• MW: 297.187583684921
• CID: 4711006
• Update Time: 2025-09-25

Ethyl 2-[3-(3-bromophenyl)cyclobutyl]acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-(3-bromophenyl)cyclobutyl)acetate
• Ethyl 2-[3-(3-bromophenyl)cyclobutyl]acetate

• Inchi： 1S/C14H17BrO2/c1-2-17-14(16)8-10-6-12(7-10)11-4-3-5-13(15)9-11/h3-5,9-10,12H,2,6-8H2,1H3
• InChI Key： DCSIMRNPZLWACM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CC(CC(=O)OCC)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 261
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes